Cas no 61108-78-9 (1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-)

1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl- structure
61108-78-9 structure
Product Name:1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-
CAS No:61108-78-9
MF:C6H9ClN4
MW:172.61545920372
CID:491708
PubChem ID:12296683
Update Time:2025-04-19

1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-
    • N-(2-chloroethyl)-5-methyl-1,2,4-triazin-3-amine
    • 61108-78-9
    • DTXSID40485675
    • Inchi: 1S/C6H9ClN4/c1-5-4-9-11-6(10-5)8-3-2-7/h4H,2-3H2,1H3,(H,8,10,11)
    • InChI Key: RDHNBYBDHDNRJB-UHFFFAOYSA-N
    • SMILES: ClCCNC1N=NC=C(C)N=1

Computed Properties

  • Exact Mass: 172.05177
  • Monoisotopic Mass: 172.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • PSA: 50.7
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